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Compound of Interest

Compound Name: Diacetonamine

Cat. No.: B058104 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical waste is a critical component of laboratory operations. This guide provides

essential safety and logistical information for the proper disposal of Diacetonamine (CAS 625-

04-7), ensuring the protection of personnel and the environment.

Immediate Safety and Disposal Plan
The primary and recommended method for the disposal of Diacetonamine is to engage a

licensed and qualified hazardous waste disposal company. Waste Diacetonamine should be

collected in a designated, properly labeled, and securely sealed container. It is crucial to

prevent the mixing of Diacetonamine with incompatible chemicals in the same waste

container.

Hazardous Waste Determination
While Diacetonamine is not specifically listed as a P- or U-series hazardous waste under the

Resource Conservation and Recovery Act (RCRA), it is the generator's responsibility to

determine if the waste exhibits any hazardous characteristics.[1][2][3] This determination must

be made at the point of generation.[1] The key hazardous characteristics to evaluate are

summarized in the table below.
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Hazardous
Characteristic

EPA Code Criteria
Relevance to
Diacetonamine

Ignitability D001

A liquid with a flash

point of less than

140°F (60°C).[1][4]

The flash point of

Diacetonamine is

reported to be

approximately 56.2°C

(133°F), which is

below the 140°F

threshold. Therefore,

waste Diacetonamine

may be classified as

an ignitable

hazardous waste.

Corrosivity D002

An aqueous solution

with a pH less than or

equal to 2 or greater

than or equal to 12.5.

[1][4]

As a primary amine,

Diacetonamine is

basic and may result

in a pH greater than

12.5 in aqueous

solutions, potentially

classifying it as

corrosive.

Reactivity D003

Materials that are

unstable, react

violently with water, or

can generate toxic

gases when mixed

with water or under

acidic/basic

conditions.[1][4]

There is no specific

data to suggest that

Diacetonamine is

reactive in this

manner under normal

conditions.

Toxicity D004-D043 If the extract from a

representative sample

of the waste using the

Toxicity Characteristic

Leaching Procedure

(TCLP) contains any

This would need to be

determined through

analytical testing if

there is a reason to

believe the waste
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of the specified

contaminants at a

concentration equal to

or greater than the

respective regulatory

level.[3]

contains regulated

toxic constituents.

Experimental Protocols for Waste Handling
Waste Collection and Storage:

Container Selection: Use a clean, dry, and chemically compatible container for collecting

Diacetonamine waste. High-density polyethylene (HDPE) or other resistant plastic

containers are generally suitable. The container must have a secure, tight-fitting lid.

Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical

name "Diacetonamine," and the date accumulation begins.

Segregation: Store the Diacetonamine waste container in a designated satellite

accumulation area away from incompatible materials.

Closure: Keep the waste container closed at all times except when adding waste.

Disposal of Empty Containers:

Triple Rinsing: Empty Diacetonamine containers should be triple-rinsed with a suitable

solvent (e.g., water or an appropriate organic solvent).

Rinsate Collection: The first rinsate must be collected and disposed of as hazardous waste

along with the Diacetonamine waste. Subsequent rinsates may also need to be collected

depending on local regulations.

Container Disposal: After triple rinsing and air drying, the container can be disposed of as

non-hazardous waste, provided all labels are defaced or removed.

Chemical Incompatibility
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To prevent dangerous reactions, do not mix Diacetonamine waste with the following materials.

[5][6][7][8][9] Diacetonamine contains both an amine and a ketone functional group, dictating

its primary incompatibilities.

Strong Oxidizing Agents: (e.g., nitric acid, perchloric acid, peroxides) Can cause vigorous,

potentially explosive reactions.

Strong Acids: (e.g., hydrochloric acid, sulfuric acid) Can cause a strong exothermic reaction

due to the basic nature of the amine group.

Strong Bases: (e.g., sodium hydroxide, potassium hydroxide) While Diacetonamine is basic,

mixing with strong bases should be avoided as it can catalyze unintended reactions.

Aldehydes: Can undergo condensation reactions.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Diacetonamine.
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Caption: Decision workflow for the proper disposal of Diacetonamine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b058104?utm_src=pdf-body-img
https://www.benchchem.com/product/b058104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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